1-(4,5-dimethoxy-2-nitrobenzyl)-4-(4-nitrobenzoyl)piperazine
Overview
Description
1-(4,5-dimethoxy-2-nitrobenzyl)-4-(4-nitrobenzoyl)piperazine, also known as DNB-4NBP, is a chemical compound that has been extensively studied for its potential in various scientific research applications. This compound is a member of the piperazine family and is known for its unique chemical structure, which makes it an interesting target for researchers.
Mechanism of Action
The exact mechanism of action of 1-(4,5-dimethoxy-2-nitrobenzyl)-4-(4-nitrobenzoyl)piperazine is not fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain. This modulation can lead to increased neuroprotection and improved cognitive function.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a range of biochemical and physiological effects, including increased antioxidant activity, improved mitochondrial function, and increased levels of certain neurotransmitters in the brain. These effects make this compound an interesting target for further research in the field of neuroscience.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(4,5-dimethoxy-2-nitrobenzyl)-4-(4-nitrobenzoyl)piperazine in lab experiments is its unique chemical structure, which makes it an interesting target for researchers. However, the synthesis of this compound can be challenging, and it requires specialized equipment and expertise. Additionally, the exact mechanism of action of this compound is not fully understood, which can make it difficult to interpret the results of lab experiments.
Future Directions
There are many potential future directions for research on 1-(4,5-dimethoxy-2-nitrobenzyl)-4-(4-nitrobenzoyl)piperazine. One area of interest is the development of new neuroprotective agents based on the chemical structure of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential for use in the treatment of neurological disorders. Finally, there is potential for the development of new synthesis methods for this compound that are more efficient and cost-effective than current methods.
Scientific Research Applications
1-(4,5-dimethoxy-2-nitrobenzyl)-4-(4-nitrobenzoyl)piperazine has been extensively studied for its potential in various scientific research applications, including neuroscience, pharmacology, and medicinal chemistry. This compound has been shown to have potential as a neuroprotective agent, as well as a potential treatment for various neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
[4-[(4,5-dimethoxy-2-nitrophenyl)methyl]piperazin-1-yl]-(4-nitrophenyl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O7/c1-30-18-11-15(17(24(28)29)12-19(18)31-2)13-21-7-9-22(10-8-21)20(25)14-3-5-16(6-4-14)23(26)27/h3-6,11-12H,7-10,13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWBIDVBVNGPTNK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)CN2CCN(CC2)C(=O)C3=CC=C(C=C3)[N+](=O)[O-])[N+](=O)[O-])OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O7 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401136642 | |
Record name | [4-[(4,5-Dimethoxy-2-nitrophenyl)methyl]-1-piperazinyl](4-nitrophenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401136642 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
430.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
423735-03-9 | |
Record name | [4-[(4,5-Dimethoxy-2-nitrophenyl)methyl]-1-piperazinyl](4-nitrophenyl)methanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=423735-03-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | [4-[(4,5-Dimethoxy-2-nitrophenyl)methyl]-1-piperazinyl](4-nitrophenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401136642 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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